Cas no 1807146-60-6 (2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride
• CAS No: 1807146-60-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883031
• Update Time: 2025-05-19

2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-3-2-13-6(8(11)12)4(5(3)10)7(9)14/h2,8H,1H3
• InChI Key： JTSGGTPKGMAHOP-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=CN=C1C(F)F)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride

Research Briefing on 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride (CAS: 1807146-60-6)

2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride (CAS: 1807146-60-6) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro-substituted pyridine core, serves as a critical building block in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its potential in addressing unmet medical needs, especially in oncology and inflammatory diseases.

The synthesis and application of 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride have been extensively explored in recent literature. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective PI3Kδ inhibitors, which show promise for treating hematologic malignancies. The researchers employed a multi-step synthetic route, with this compound serving as a key intermediate to introduce the difluoromethyl moiety—a structural feature known to enhance metabolic stability and binding affinity.

Further investigations have revealed the compound's versatility in structure-activity relationship (SAR) studies. Its reactive carbonyl chloride group allows for efficient amide bond formation with various amine-containing pharmacophores, enabling rapid exploration of chemical space. Recent patent filings (WO2023056421, 2023) from major pharmaceutical companies incorporate this building block in novel JAK1-selective inhibitors, underscoring its growing importance in immunomodulatory drug discovery.

From a safety and handling perspective, recent technical reports emphasize the need for careful handling of 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine-3-carbonyl chloride due to its moisture sensitivity and potential lachrymatory effects. Current Good Manufacturing Practice (cGMP) guidelines for its production have been updated to include specialized storage conditions (under nitrogen atmosphere at -20°C) to maintain stability during pharmaceutical scale-up processes.

Looking forward, the unique electronic properties imparted by the difluoromethyl group at the pyridine 2-position continue to drive innovation. Computational chemistry studies (J. Chem. Inf. Model., 2024) suggest this moiety's ability to modulate both steric and electronic parameters simultaneously, making derivatives of this compound particularly valuable in overcoming drug resistance mechanisms observed in targeted cancer therapies.